Cas no 623-36-9 (2-methylpent-2-enal)

• Product Name: 2-methylpent-2-enal
• CAS No: 623-36-9
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00006978
• CID: 82787
• PubChem ID: 24857727
• Update Time: 2025-04-18

2-methylpent-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-methylpent-2-enal
• 2-Methyl-2-pentenal
• 2-Pentenal, 2-methyl-
• 2-methyl-2-penten-1-al
• 2-methyl-2-pentene-1-al
• 2-methyl-2-pentena
• 3-Ethyl-2-methylacraldehyde
• 2-Propylidene-propionaldehyde
• (2E)-2-Methyl-2-pentenal
• (E)-2-methylpent-2-enal
• NSC 9464
• NSC-9464
• 98QAG1U530
• beta-Ethyl-alpha-methylacrolein
• WLN: VHY1&U3
• BRN 0506124
• (E)-2-methyl-pent-2-enal
• A833721
• M0893
• DTXCID0030873
• EN300-381207
• UNII-947O3MC76M
• FEMA NO. 3194, E-
• .beta.-Ethyl-.alpha.-methylacrolein
• NSC9464
• trans-2-Methyl-2-pentenal
• (E)-2-Methyl-2-pentenal
• CAS-623-36-9
• UNII-98QAG1U530
• 2,4-Dimethylcrotonaldehyde
• DTXSID90884735
• CHEMBL2270062
• AKOS015899936
• (2E)-2-methylpent-2-enal
• .alpha.-Methyl-.beta.-ethylacrolein
• EINECS 210-789-5
• MFCD00006978
• 2-Methyl-3-ethylacrolein
• 2-Pentenal, 2-methyl-, (2E)-
• 2-Methyl-2-pentenal, >=97%, FG
• NCGC00357143-01
• 2-Methyl-2-pentenal, analytical standard
• DTXSID3052301
• 623-36-9
• CS-0359335
• STR04187
• alpha-Methyl-beta-ethylacrolein
• FEMA No. 3194
• 14250-96-5
• Q27272137
• 2-Methyl-2-pentenal, (2E)-
• 2-methyl-(E)-2-pentenal
• 2-Methyl-2-pentenal, 97%
• Tox21_303885
• EC 210-789-5
• AMY2564
• 947O3MC76M
• J-509939
• CH3CH2CH=C(CH3)CHO
• 2-Propylidenepropionaldehyde
• alpha -methyl-beta -ethylacrolein
• 2-Methyl-(2E)-2-Pentenal
• FEMA 3194
• beta -ethyl-alpha -methylacrolein
• 2-Methyl-2-pentenoic aldehyde
• 2-Methylpentenal
• alpha -methyl-alpha -methylacrolein
• 2-Methyl-2-pentenal,97%

• MDL： MFCD00006978
• Inchi： 1S/C6H10O/c1-3-4-6(2)5-7/h4-5H,3H2,1-2H3/b6-4+
• InChI Key： IDEYZABHVQLHAF-GQCTYLIASA-N
• SMILES： O=C/C(/C)=C/CC
• BRN： 506124

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: -90°C
• Boiling Point: 137-138 °C/765 mmHg(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.45(lit.)
• PSA: 17.07000
• LogP: 1.54160
• Sensitiveness: Air Sensitive
• FEMA: 3194 | 2-METHYL-2-PENTENAL
• Solubility: Insoluble in water

2-methylpent-2-enal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H319,H332
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20-41-43
• Safety Instruction： S26
• RTECS：SB2100000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone